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Compound of Interest

Compound Name: Pentachlorophenol-13C6

CAS No.: 85380-74-1

Cat. No.: B1357139

Get Quote

Executive Safety Assessment
Pentachlorophenol-13C6 (PCP-13C6) is a stable isotope-labeled analog of

Pentachlorophenol. While it is non-radioactive, it possesses the identical toxicological profile to

unlabeled Pentachlorophenol. It is a restricted-use agent known to uncouple oxidative

phosphorylation, leading to rapid hyperthermia and organ failure upon significant exposure.

Critical Hazard Profile:

Dermal Absorption: Extreme Risk. PCP readily penetrates intact skin.

Inhalation: Fatal if inhaled as dust or aerosol.

Carcinogenicity: Group 2B (Possibly carcinogenic to humans).[1][2]

Physical State: Typically supplied as a neat solid (powder) or solution (e.g., in Methanol).

The "13C6" Factor: Because this is a high-value internal standard used for quantitative mass

spectrometry (IDMS), handling requires a dual-focus: absolute operator safety and zero-loss
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quantitative transfer. Spills are both a biohazard and a significant financial loss.

Hierarchy of Controls & PPE Selection
Do not rely on PPE alone.[1] The primary control for PCP-13C6 is Engineering (Fume Hood).

PPE is the redundant fail-safe.

The "Glove Permeation" Trap
Standard nitrile gloves are insufficient for prolonged contact with chlorinated phenols,

especially when dissolved in organic solvents. The presence of the chlorine atoms increases

lipophilicity, facilitating permeation.

PPE Decision Matrix (Diagram)

Start: Form of PCP-13C6

Neat Solid (Powder)

In Solution

Double Nitrile (Splash Only)
Change immediately on contact

Weighing (<5mg)

Silver Shield / Laminate
(Required for >5 min work)

Bulk Handling

Identify Solvent

Water/Buffer (Dilute) Dichloromethane/Acetone

Viton or Butyl Rubber
(Best for Methanol/Solvents)

Methanol/Ethanol

Click to download full resolution via product page

Figure 1: Glove selection logic based on physical state and solvent carrier. Note that for

organic solvents, standard nitrile offers minimal breakthrough protection.

Detailed PPE Specifications
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Component Recommendation Scientific Rationale

Hand Protection

Primary: Laminate (Silver

Shield) or Viton.Secondary:

Disposable Nitrile (outer layer

for dexterity).

PCP penetrates latex in <30

seconds. Nitrile degrades

rapidly in chlorinated solvents.

Laminate provides >4h

breakthrough time.

Respiratory

Fume Hood (Mandatory).If

hood unavailable (Emergency

only): P100 Full Face

Respirator.

PCP dust is highly toxic.[2][3]

N95 is insufficient for organic

vapors if the solid sublimates

or is in solution.

Body
Tyvek® Lab Coat (Disposable)

or chemically resistant apron.

Cotton absorbs phenols and

holds them against the skin,

increasing absorption.

Eye/Face
Chemical Splash Goggles

(ANSI Z87.1).

Prevent ocular absorption and

irritation from vapors.

Operational Protocol: Safe Handling & Quantitative
Transfer
Objective: Prepare a stock solution from neat PCP-13C6 (Solid) without exposure or loss.

Phase 1: Preparation
Static Control: PCP powder is often static-prone. Use an anti-static gun or ionizer bar in the

balance area to prevent "flying powder" which creates an inhalation hazard.

Barrier Setup: Place a disposable absorbent mat (plastic side down) in the fume hood. This

captures any micro-spills for easy disposal.

Phase 2: Weighing & Solubilization
Double Glove: Don Laminate gloves (inner) and Nitrile gloves (outer).

Open Vial: Tap the vial gently to settle contents. Open only inside the fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.epa.gov/sites/default/files/2016-09/documents/pentachlorophenol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Pentachlorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gravimetric Transfer:

Do not use a spatula if possible.

Preferred Method: Rinse the original shipping vial directly with the solvent (e.g., Methanol)

to ensure 100% recovery of the isotope.

Step A: Add solvent directly to the PCP-13C6 vial.

Step B: Vortex (capped) or sonicate to dissolve.

Step C: Transfer solution to the volumetric flask.

Step D: Repeat rinse 3x.

Dilution: Make up to volume. Cap immediately.

Phase 3: Decontamination
Wipe Down: Wipe the exterior of the stock vial with a methanol-dampened Kimwipe.

Outer Glove Removal: Remove outer nitrile gloves inside the hood and discard as hazardous

waste.

Inspection: Check inner laminate gloves for any discoloration.

Emergency Response & Signaling Pathways
Understanding the mechanism of toxicity dictates the response. PCP uncouples oxidative

phosphorylation, meaning the body generates heat it cannot dissipate.

PCP-13C6 Exposure
(Skin/Inhalation) Mitochondrial Uncoupling

ATP Synthesis HaltedInhibits

Uncontrolled Heat Production

Energy released as heat
Hyperthermia / Tachycardia

Click to download full resolution via product page
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Figure 2: Mechanism of Action. Note that fever/sweating is a late-stage symptom of exposure.

Immediate First Aid:

Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol for washing skin;

it increases absorption.

Eye Contact: Flush for 15 minutes.

Inhalation: Move to fresh air immediately.

Medical: Transport to ER. Inform medics of "Chlorinated Phenol / Metabolic Uncoupler"

exposure.[4][5][6][7]

Waste Disposal & Regulatory Compliance
Pentachlorophenol is a highly regulated substance.[5][8] Improper disposal is a federal offense

in many jurisdictions.

Waste Code: Unused commercial chemical product is typically U242 (US EPA RCRA).

Segregation: Do not mix with standard organic solvents. Segregate as "Halogenated Organic

Waste - Highly Toxic."

Materials: All contaminated gloves, wipes, and mats must be disposed of as solid hazardous

waste, not trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1357139?utm_src=pdf-custom-synthesis#bc-rfq
https://downloads.regulations.gov/EPA-HQ-OPP-2014-0653-0012/attachment_3.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/pentachlorophenol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Pentachlorophenol
https://www.stella-jones.com/en/file-download/download/public/304
https://www.cpachem.com/msds?num=SB419&dnl=sd_-_Pentachlorophenol_%5BCAS_87-86-5%5D_%28SB419%29_%28EU%29.pdf
https://www.spectrumchemical.com/media/sds/P1011_AGHS.pdf
https://koppersuip.com/wp-content/uploads/2019/04/sds-penta.pdf
https://health.hawaii.gov/heer/files/2021/06/ATSDR2001.pdf
https://www.benchchem.com/product/b1357139/docs#personal-protective-equipment-ppe-handling-guide-pentachlorophenol-13c6
https://www.benchchem.com/product/b1357139/docs#personal-protective-equipment-ppe-handling-guide-pentachlorophenol-13c6
https://www.benchchem.com/product/b1357139/docs#personal-protective-equipment-ppe-handling-guide-pentachlorophenol-13c6
https://www.benchchem.com/product/b1357139/docs#personal-protective-equipment-ppe-handling-guide-pentachlorophenol-13c6
https://www.benchchem.com/product/b1357139?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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